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Compound of Interest

Compound Name: n-Tetracontane-d82

Cat. No.: B12307479 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical characteristics of

deuterated n-tetracontane (C₄₀D₈₂). Designed for researchers, scientists, and professionals in

drug development, this document summarizes key quantitative data, details relevant

experimental protocols for characterization, and visualizes experimental workflows. The

substitution of hydrogen with deuterium can subtly alter a molecule's physical properties and

provides a valuable tool for various analytical techniques, most notably neutron scattering.

Core Physical Properties
The physical properties of deuterated n-tetracontane are primarily influenced by its long

aliphatic chain and the increased mass due to the presence of deuterium atoms. While specific

experimental data for fully deuterated n-tetracontane is not widely available, estimations can be

made based on the known properties of its hydrogenous counterpart, n-tetracontane (C₄₀H₈₂),

and the general effects of deuteration.
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Property
n-Tetracontane
(C₄₀H₈₂)

Deuterated n-
Tetracontane
(C₄₀D₈₂)

Data
Source/Estimation

Molecular Formula C₄₀H₈₂ C₄₀D₈₂ -

Molecular Weight 563.10 g/mol [1][2] 645.58 g/mol [3] [3]

Melting Point 80-84 °C[4]

Estimated to be

slightly higher than

C₄₀H₈₂

General trend for

deuterated alkanes

Boiling Point ~525-528 °C

Estimated to be

slightly higher than

C₄₀H₈₂

General trend for

deuterated alkanes

Density ~0.8343 g/cm³
Estimated to be higher

than C₄₀H₈₂

Increased molecular

weight

Physical State at STP White, waxy solid White, waxy solid

Solubility

Insoluble in water.

Soluble in non-polar

organic solvents like

hexane, benzene, and

chloroform.

Insoluble in water.

Soluble in non-polar

organic solvents.

Assumed to be similar

to C₄₀H₈₂

Note on Estimations: The melting and boiling points of deuterated compounds are typically

slightly higher than their hydrogenous analogs due to stronger intermolecular van der Waals

forces. The density is also expected to be higher due to the significant increase in molecular

mass with a minimal change in molecular volume. The solubility profile in various solvents is

not expected to change significantly.

Experimental Protocols for Physical
Characterization
Accurate determination of the physical properties of deuterated n-tetracontane is crucial for its

application in research and development. The following are detailed methodologies for key

experiments.
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Determination of Melting Point (Capillary Method)
The capillary method is a straightforward and widely used technique for determining the

melting point of a solid organic compound.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of deuterated n-tetracontane is finely ground into a

powder using a mortar and pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the solid into the sealed end,

aiming for a sample height of 2-3 mm.

Measurement: The packed capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to

ensure thermal equilibrium.

Observation: The temperature at which the solid first begins to melt (onset) and the

temperature at which the last of the solid melts (clear point) are recorded. This range

represents the melting point of the substance. A narrow melting range is indicative of high

purity.

Determination of Boiling Point (Thiele Tube Method)
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For high-boiling-point solids like n-tetracontane, the boiling point is typically determined under

reduced pressure to prevent decomposition. However, a standard method for determining the

boiling point of a small sample at atmospheric pressure is the Thiele tube method.

Apparatus:

Thiele tube

High-temperature heating oil (e.g., mineral oil)

Thermometer (high range)

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Bunsen burner or hot plate

Procedure:

A small amount of deuterated n-tetracontane is placed in the fusion tube.

A capillary tube, with its sealed end uppermost, is placed inside the fusion tube containing

the sample.

The fusion tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

This assembly is then placed in a Thiele tube containing heating oil.

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample uniformly.

As the temperature approaches the boiling point, a stream of bubbles will emerge from the

open end of the capillary tube.

Heating is discontinued, and the apparatus is allowed to cool slowly.
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The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.

Determination of Density (Displacement Method)
The density of a solid can be determined by measuring its mass and the volume it displaces in

a liquid in which it is insoluble.

Apparatus:

Analytical balance

Graduated cylinder or pycnometer

A liquid in which deuterated n-tetracontane is insoluble (e.g., water, as alkanes are

hydrophobic)

Procedure:

Mass Measurement: A known mass of deuterated n-tetracontane is accurately weighed

using an analytical balance.

Initial Volume: A known volume of the displacement liquid is measured in a graduated

cylinder.

Displacement: The weighed solid is carefully added to the graduated cylinder, ensuring it is

fully submerged and no air bubbles are trapped.

Final Volume: The new volume of the liquid is recorded.

Calculation: The volume of the solid is the difference between the final and initial liquid

volumes. The density is then calculated by dividing the mass of the solid by its volume.

Determination of Solubility (Shake-Flask Method)
The shake-flask method is a reliable technique for determining the solubility of a compound in a

specific solvent.
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Apparatus:

Conical flasks with stoppers

Shaking incubator or magnetic stirrer

Analytical balance

Filtration apparatus (e.g., syringe filters)

Analytical instrument for quantification (e.g., Gas Chromatography-Mass Spectrometry, GC-

MS)

Procedure:

An excess amount of deuterated n-tetracontane is added to a known volume of the chosen

solvent (e.g., hexane, chloroform) in a conical flask.

The flask is sealed and placed in a shaking incubator at a constant temperature to allow the

system to reach equilibrium. This may take several hours or days.

Once equilibrium is reached, the solution is allowed to stand to allow any undissolved solid

to settle.

A sample of the supernatant is carefully withdrawn and filtered to remove any undissolved

particles.

The concentration of the deuterated n-tetracontane in the filtered solution is then determined

using a suitable analytical technique like GC-MS. This concentration represents the solubility

of the compound in that solvent at that temperature.

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for the physical characterization of a sample

of deuterated n-tetracontane.
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Caption: Workflow for Physical Characterization.

Application in Neutron Scattering
Deuterated alkanes are particularly valuable in neutron scattering experiments. The significant

difference in the neutron scattering length of hydrogen and deuterium allows for "contrast

variation". By selectively deuterating components in a complex system, researchers can make

certain parts of the system effectively "invisible" to the neutron beam, thereby highlighting the

structure and interactions of the remaining components. For instance, deuterated n-

tetracontane could be used as a component in a lipid-based drug delivery system, allowing for
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the detailed structural analysis of the carrier and its interaction with other molecules using

techniques like Small-Angle Neutron Scattering (SANS).

The following diagram illustrates a generalized workflow for a SANS experiment utilizing a

deuterated alkane.
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Caption: SANS Experimental Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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